2-{4-Chloro-2-methyl-5-[(4-phenoxyanilino)sulfonyl]phenoxy}acetamide

• Molecular Formula: C21H19ClN2O5S
• Molecular Weight: 446.9 g/mol
• IUPAC Name: 2-[4-chloro-2-methyl-5-[(4-phenoxyphenyl)sulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C21H19ClN2O5S/c1-14-11-18(22)20(12-19(14)28-13-21(23)25)30(26,27)24-15-7-9-17(10-8-15)29-16-5-3-2-4-6-16/h2-12,24H,13H2,1H3,(H2,23,25)
• InChI Key: CCDRRCHFDYIAGX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)Cl

Description

2-{4-Chloro-2-methyl-5-[(4-phenoxyanilino)sulfonyl]phenoxy}acetamide is a chemical compound that is commonly used in scientific research. It is a sulfonamide derivative and is also known as GW 9662. This compound is widely used in the field of pharmacology and biochemistry due to its ability to inhibit the activity of peroxisome proliferator-activated receptor gamma (PPARγ).

Mechanism of Action

GW 9662 selectively binds to and inhibits the activity of PPARγ. This receptor is a member of the nuclear receptor superfamily and is involved in the regulation of lipid metabolism, adipocyte differentiation, and glucose homeostasis. By inhibiting the activity of PPARγ, GW 9662 prevents the expression of genes involved in adipocyte differentiation and lipid metabolism.
Biochemical and Physiological Effects
The use of GW 9662 has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that GW 9662 inhibits the differentiation of preadipocytes into mature adipocytes. In addition, GW 9662 has been shown to reduce insulin sensitivity in adipocytes. These effects suggest that GW 9662 may be useful in the treatment of obesity and type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using GW 9662 in lab experiments is its ability to selectively inhibit the activity of PPARγ. This allows researchers to study the specific effects of PPARγ inhibition on various physiological processes. However, one limitation of using GW 9662 is its potential for off-target effects. Therefore, researchers must carefully control for these effects in their experiments.

Future Directions

There are several future directions for the use of GW 9662 in scientific research. One potential area of study is the role of PPARγ in the regulation of inflammation. It has been suggested that PPARγ may play a role in the regulation of inflammatory processes, and the use of GW 9662 may help to elucidate this role. In addition, the use of GW 9662 in the study of metabolic disorders such as obesity and type 2 diabetes may lead to the development of new therapeutic strategies for these diseases.
Conclusion
In conclusion, 2-{4-Chloro-2-methyl-5-[(4-phenoxyanilino)sulfonyl]phenoxy}acetamide is a widely used chemical compound in scientific research. Its ability to selectively inhibit the activity of PPARγ has made it a valuable tool in the study of obesity, diabetes, and other metabolic disorders. While there are limitations to its use, the future directions for the use of GW 9662 in scientific research are promising.

Synthesis Methods

The synthesis of 2-{4-Chloro-2-methyl-5-[(4-phenoxyanilino)sulfonyl]phenoxy}acetamide involves the reaction of 4-chloro-2-methyl-5-nitrobenzenesulfonamide with 4-phenoxyaniline in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting intermediate is then reacted with chloroacetyl chloride to yield the final product.

Scientific Research Applications

2-{4-Chloro-2-methyl-5-[(4-phenoxyanilino)sulfonyl]phenoxy}acetamide is widely used in scientific research due to its ability to selectively inhibit the activity of PPARγ. This receptor plays a crucial role in the regulation of adipocyte differentiation and glucose homeostasis. Therefore, the use of GW 9662 has been instrumental in the study of obesity, diabetes, and other metabolic disorders.